Cas no 721969-93-3 (POPY2)

POPY2 structure
POPY2 structure
Product Name:POPY2
CAS No:721969-93-3
MF:C38H23OP
MW:526.562
CID:3030021
PubChem ID:5472842
Update Time:2024-10-27

POPY2 Chemical and Physical Properties

Names and Identifiers

    • POPY2
    • NSC-721969
    • 5-[2-(4-hydroxybenzoyl)-5-(4-hydroxyphenyl)-1,3-bis(4-methoxyphenyl)-5-oxopentyl]-2-sulfanylidene-1,3-diazinane-4,6-dione
    • Phenyl-dipyrenylphosphine oxide
    • CHEMBL1982277
    • NSC721969
    • 721969-93-3
    • Inchi: InChI=1S/C36H32N2O8S/c1-45-26-15-7-20(8-16-26)28(19-29(41)21-3-11-24(39)12-4-21)31(33(42)23-5-13-25(40)14-6-23)30(22-9-17-27(46-2)18-10-22)32-34(43)37-36(47)38-35(32)44/h3-18,28,30-32,39-40H,19H2,1-2H3,(H2,37,38,43,44,47)
    • InChI Key: USSDWOBCBIQPKN-UHFFFAOYSA-N
    • SMILES: COC1=CC=C(C=C1)C(CC(=O)C2=CC=C(C=C2)O)C(C(C3C(=O)NC(=S)NC3=O)C4=CC=C(C=C4)OC)C(=O)C5=CC=C(C=C5)O

Computed Properties

  • Exact Mass: 652.18793716g/mol
  • Monoisotopic Mass: 652.18793716g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 47
  • Rotatable Bond Count: 12
  • Complexity: 1100
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 183Ų

POPY2 Pricemore >>

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